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‘ Compound of Interest

Compound Name: Diclomezine

Cat. No.: B1217055

An In-depth Examination of the Synthesis, Efficacy, and Mode of Action of a Key Pyridazinone Fungicide

Diclomezine, a pyridazinone fungicide, has played a significant role in the management of rice sheath blight, a devastating disease caused by the fu
scientists, and professionals in the field of drug and pesticide development.

Discovery and Development History

Diclomezine, also known by its development codes SF-7531 and F-850, was discovered and developed by Sankyo Co., Ltd. (now Daiichi Sankyo).[]
need for effective control of Rhizoctonia solani, a soil-borne pathogen that causes significant yield losses in rice and other crops.

The discovery process for novel fungicides like Diclomezine typically involves the synthesis of a diverse library of chemical compounds followed by t
Diclomezine: 6-(3,5-dichloro-4-methylphenyl)pyridazin-3(2H)-one.[1][2]

Chemical Synthesis

The industrial synthesis of Diclomezine involves a multi-step process. A general outline of the synthesis is as follows:

« Preparation of the Phenyl Intermediate: The synthesis typically starts with the preparation of a 3,5-dichloro-4-methylphenyl intermediate.

« Condensation Reaction: This intermediate is then reacted with pyridazin-3(2H)-one under controlled conditions.

« Purification: The final product, 6-(3,5-dichloro-4-methylphenyl)pyridazin-3(2H)-one, is then purified to ensure high yield and chemical stability.

This synthetic route allows for the large-scale production of Diclomezine for agricultural use. The synthesis of various pyridazinone derivatives has b
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Experimental Protocols

The evaluation of Diclomezine's fungicidal activity and the investigation of its mode of action rely on a var

In Vitro Antifungal Susceptibility Testing: Poisoned Food Technique

This method is widely used to determine the efficacy of a fungicide against a target fungus.

Protocol:

Media Preparation: Prepare a suitable fungal growth medium, such as Potato Dextrose Agar (PDA), and sterili:

Fungicide Incorporation: While the medium is still molten, add the test compound (Diclomezine) at various cc

Pouring Plates: Pour the fungicide-amended and control media into sterile Petri dishes and allow them to sol

Inoculation: Place a mycelial plug of a uniform size, taken from the actively growing edge of a young cultul

Incubation: Incubate the plates at an optimal temperature for fungal growth (e.g., 25-28°C) in the dark.
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Data Collection: Measure the radial growth of the fungal colony at regular intervals until the colony in the

Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition for each fungicide concent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/lBulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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